Cas no 1956340-66-1 (7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide)

• Product Name: 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide
• CAS No: 1956340-66-1
• MF: C₁₂H₁₆N₄O₂S
• MW: 280.346040725708
• CID: 4780027
• Update Time: 2025-05-23

7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide

• Inchi： 1S/C12H16N4O2S/c1-8-5-10-12(14-6-8)15-11(16-19(10,17)18)9-3-2-4-13-7-9/h5-6,9,13H,2-4,7H2,1H3,(H,14,15,16)
• InChI Key： ANKQYANRBFMOSO-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C)C=NC=2NC(C2CNCCC2)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 471
• XLogP3: 0
• Topological Polar Surface Area: 91.8

Additional information on 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide

Introduction to 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide (CAS No. 1956340-66-1)

7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide, identified by its CAS number 1956340-66-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazine class, a scaffold known for its versatile biological activities and potential therapeutic applications. The structural features of this molecule, including its fused ring system and functional groups, contribute to its unique chemical properties and biological interactions.

The molecular structure of 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide consists of a pyrido[2,3-e]thiadiazine core substituted with a methyl group at the 7-position and a piperidin-3-yl moiety at the 3-position. The presence of these substituents influences the compound's electronic distribution and reactivity, making it a promising candidate for further investigation in drug discovery. The 1,1-dioxide group further enhances its stability and potential for derivatization, opening up avenues for structural optimization.

In recent years, there has been growing interest in thiadiazine derivatives due to their demonstrated efficacy in various pharmacological contexts. Studies have shown that compounds within this class exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. The specific arrangement of atoms in 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide may contribute to its ability to interact with biological targets in novel ways, potentially leading to the development of new therapeutic agents.

One of the key areas of research involving 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide is its potential as an intermediate in the synthesis of more complex pharmacophores. The flexibility of its heterocyclic framework allows for modifications that can fine-tune its biological activity. For instance, researchers have explored the use of this compound as a precursor in the development of kinase inhibitors and other enzyme-targeted drugs. The piperidinyl group provides a suitable platform for further functionalization, enabling the creation of derivatives with enhanced selectivity and potency.

The synthesis of 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are commonly utilized in the construction of the pyrido[2,3-e]thiadiazine core. These methods not only facilitate the formation of complex bonds but also allow for the introduction of various substituents at strategic positions within the molecule.

The pharmacological evaluation of 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide has revealed several promising characteristics. Preclinical studies have indicated that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, it has shown potential in modulating inflammatory responses through interactions with specific receptors and enzymes. These findings underscore the importance of further investigating this compound as a lead structure for drug development.

Computational studies have also played a crucial role in understanding the behavior of 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide at both molecular and computational levels. Molecular docking simulations have been used to predict binding affinities with various biological targets such as kinases and transcription factors. These simulations provide valuable insights into how the compound interacts with its intended targets at an atomic level. Furthermore，quantum mechanical calculations have helped elucidate the electronic structure and reactivity patterns of this molecule.

The future directions for research on 7-Methyl-3-(piperidin-3-yl)-4H-pyrido[2s-e][12s44]thiadiazine 11dioxide include exploring its pharmacokinetic properties and potential side effects through animal models. This will be essential for assessing its suitability as a candidate for clinical translation. Additionally，structure-based drug design approaches can be employed to optimize its binding affinity and selectivity by making incremental modifications to its chemical framework.

The versatility of 7-Methyl-s-(piperdn-s-s)lyd-s-[23e][12s44]-s-thiad-szine s,s-dioxid-s makes it a valuable asset in pharmaceutical research labs worldwide. Its unique structural features offer opportunities for innovation across multiple therapeutic areas including oncology，neurology，and immunology。 As our understanding of biological systems continues to evolve，this compound will likely play an increasingly important role in developing next-generation therapeutics that address complex diseases more effectively than current treatments。